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Compound of Interest

Compound Name: Alpiniaterpene A

Cat. No.: B12323115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and
structural elucidation of Alpiniaterpene A, a novel cadinane sesquiterpene. The information is
compiled from the first report of this natural product, offering a detailed resource for
researchers in natural product chemistry, pharmacology, and drug development.

Discovery and Source

Alpiniaterpene A was first isolated from the rhizomes of Alpinia officinarum Hance, a plant
belonging to the Zingiberaceae family.[1] Alpinia officinarum, commonly known as lesser
galangal, has a long history of use in traditional medicine, particularly in Asia, for treating a
variety of ailments.[2][3][4][5] The discovery of Alpiniaterpene A adds to the diverse array of
phytochemicals identified from this plant, which include flavonoids, diarylheptanoids, and
volatile oils.

Structural Elucidation

The structure of Alpiniaterpene A was determined through a combination of advanced
spectroscopic and computational methods. The primary techniques employed were High-
Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS) and extensive Nuclear
Magnetic Resonance (NMR) spectroscopy. The absolute configuration of the molecule was
established using quantum chemical Circular Dichroism (CD) calculations.
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Table 1: Spectroscopic Data for Alpiniaterpene A

Data Type Value/Description

Molecular Formula C16H2204

Molecular Weight 278.34 g/mol

13C NMR Data not available in the abstract

1H NMR Data not available in the abstract
HR-ESI-MS Specific m/z not available in the abstract
CAS Number 1448667-05-7

Note: Detailed NMR and MS values are typically found in the full research publication and are
not available in the initial abstracts.

Experimental Protocols

The following is a generalized description of the experimental workflow for the isolation and
characterization of Alpiniaterpene A, based on the initial report.

Isolation of Alpiniaterpene A

The isolation of Alpiniaterpene A from the rhizomes of Alpinia officinarum involved a multi-step
process utilizing various column chromatographic techniques. A generalized workflow is
depicted below.
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Figure 1: Generalized workflow for the isolation of Alpiniaterpene A.
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Structure Identification

The purified compound was subjected to a suite of analytical techniques to determine its
chemical structure and stereochemistry.

Structural Analysis
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Figure 2: Methodological flow for the structural elucidation of Alpiniaterpene A.

Biological Activity and Signaling Pathways

The initial publication reporting the discovery of Alpiniaterpene A focused on its isolation and
structure elucidation. As such, there is no information available in this primary report regarding
its biological activity or its effects on any signaling pathways. Further research is required to
investigate the potential pharmacological properties of this novel sesquiterpene. The diverse
biological activities reported for other compounds from Alpinia officinarum, such as anti-
inflammatory, antimicrobial, and anticancer effects, suggest that Alpiniaterpene A may also
possess interesting biological properties worthy of investigation.
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Conclusion

Alpiniaterpene A is a recently identified cadinane sesquiterpene isolated from the rhizomes of
Alpinia officinarum. Its structure was rigorously determined using modern spectroscopic and
computational techniques. This discovery highlights the continued potential of traditional
medicinal plants as sources of novel chemical entities. Future studies are warranted to explore
the pharmacological potential of Alpiniaterpene A and to understand its mechanism of action
at a molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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